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Audience: Researchers, scientists, and drug development professionals.

Introduction: Octadecyl 4-chlorobenzenesulfonate (CAS 34184-41-3) is an organic

compound with a molecular structure conducive to surface-active properties.[1][2] It possesses

a long, hydrophobic octadecyl (C18) tail and a polar, hydrophilic 4-chlorobenzenesulfonate

head group. This amphiphilic nature classifies it as an anionic surfactant.[3][4][5] Anionic

surfactants are widely utilized in the pharmaceutical industry as wetting agents, emulsifiers,

dispersants, and solubilizers to improve the formulation of poorly soluble drugs.[4][5]

While Octadecyl 4-chlorobenzenesulfonate is commercially available, it is primarily

documented as a chemical intermediate.[1][6] Specific data regarding its performance as a

surfactant, such as its critical micelle concentration (CMC) and Krafft point, are not readily

available in the literature. Therefore, this document provides a comprehensive guide with

detailed protocols for researchers to characterize its physicochemical properties and effectively

utilize it in experimental settings.

Physicochemical Properties
The utility of a surfactant is defined by its physicochemical properties. For a novel or

uncharacterized surfactant like Octadecyl 4-chlorobenzenesulfonate, these parameters must

be determined experimentally.
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Critical Micelle Concentration (CMC): The CMC is the concentration at which surfactant

monomers in a solution begin to self-assemble into micelles.[7][8] Above the CMC,

properties like surface tension remain relatively constant.[7] Determining the CMC is crucial

as it represents the minimum concentration needed to achieve maximum surface tension

reduction and is the point where solubilization of hydrophobic substances within micelles

begins.[9]

Krafft Point (Krafft Temperature): This is the minimum temperature at which micelles can

form. Below the Krafft point, the surfactant's solubility is lower than its CMC, and it may exist

in a crystalline state. Experiments should be conducted above the Krafft point to ensure the

surfactant is sufficiently soluble to form micelles.

Surface Tension Reduction: A key characteristic of surfactants is their ability to lower the

surface tension of a liquid, which is fundamental to their function in wetting, emulsification,

and foaming.[10]

Table 1: Physicochemical Properties of Octadecyl 4-chlorobenzenesulfonate This table

summarizes the known properties and provides fields for experimentally determined values.
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Property Value Source / Method

Chemical Name
Octadecyl 4-

chlorobenzenesulfonate
-

CAS Number 34184-41-3 [1][2]

Molecular Formula C₂₄H₄₁ClO₃S [1]

Molecular Weight 445.10 g/mol [1]

Classification Anionic Surfactant Inferred from structure

Critical Micelle Conc. (CMC) To be determined
Protocol 1: Surface Tension

Method

Krafft Point To be determined Visual Temperature Titration

Surface Tension at CMC To be determined
Protocol 1: Surface Tension

Method

Solubility

To be determined in relevant

solvents (e.g., Water, Ethanol,

PBS)

Visual Inspection /

Spectrophotometry

Experimental Workflow and Mechanism
The characterization and application of a novel surfactant follow a logical progression. The first

step is to determine its fundamental properties, which then inform its use in formulation

development.

Caption: Experimental workflow for characterizing and applying a novel surfactant.

Above the critical micelle concentration, surfactant molecules aggregate to form micelles, which

can encapsulate poorly water-soluble (hydrophobic) drug molecules, thereby increasing their

apparent solubility in the aqueous medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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